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Compound of Interest

Compound Name: Calcium lactate

Cat. No.: B3427221 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of calcium lactate, tailored for researchers, scientists, and drug development professionals.

Adherence to these procedures is critical for maintaining a safe laboratory environment and

ensuring regulatory compliance.

I. Hazard Assessment and Regulatory Compliance
Calcium lactate is generally not classified as a hazardous substance.[1] It is biodegradable

and soluble in water.[2] However, it is imperative to consult your institution's specific safety data

sheets (SDS) and local waste disposal regulations, as requirements can vary. The

responsibility for proper waste management lies with the individual who generates the waste.[3]

II. Disposal of Unused or Waste Calcium Lactate
(Solid)
For the disposal of solid calcium lactate, the primary recommended methods are:

Licensed Chemical Waste Disposal: The most appropriate method for disposing of surplus or

non-recyclable calcium lactate is to use a licensed disposal company.[4] This ensures the

waste is handled in accordance with all relevant regulations.

Landfill Disposal: Solid calcium lactate may be disposed of in an authorized sanitary landfill.

[5] It should not be disposed of in internal laboratory trash cans.[6]
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Procedure:

Packaging: Place the solid calcium lactate in a suitable, sealed, and clearly labeled

container.[5]

Collection: Arrange for collection by your institution's hazardous waste management service

or a licensed chemical disposal company.

III. Disposal of Calcium Lactate Solutions
While some sources advise against discharging any chemical to sewer systems, general

laboratory guidelines may permit the drain disposal of small quantities of non-hazardous,

water-soluble substances, provided the pH is neutral and local regulations are strictly followed.

[2][6][7][8]

Procedure for Permissible Drain Disposal:

Check Regulations: Verify that your local and institutional regulations permit the drain

disposal of non-hazardous, water-soluble chemicals.

Neutralize pH: If the calcium lactate solution is not at a neutral pH (between 6.0 and 9.5), it

must be neutralized before disposal.[6]

Dilute and Flush: For small quantities, slowly pour the neutralized solution down the drain

with copious amounts of water (at least 20 parts water).[7]

If drain disposal is not permitted, collect the liquid waste in a labeled, sealed container and

manage it as non-hazardous liquid chemical waste through your institution's waste collection

service.[6]

IV. Spill Cleanup and Disposal
In the event of a calcium lactate spill:

Personal Protective Equipment (PPE): Wear appropriate PPE, including gloves and safety

glasses.[9]
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Containment: For solid spills, sweep up the material and place it in a suitable container for

disposal.[5] Avoid generating dust.[5]

Cleaning: Clean the spill area with water.

Disposal of Cleanup Materials: Dispose of contaminated materials such as paper towels and

gloves in a sealed bag. If the calcium lactate is confirmed to be non-hazardous, these

materials can typically be disposed of in the regular solid waste stream.[6]

V. Disposal of Empty Containers
Empty calcium lactate containers should be managed as follows:

Triple Rinse: Thoroughly rinse the empty container with water or an appropriate solvent at

least three times.[2]

Deface Label: Deface the original label on the container to prevent misuse.[6]

Recycle or Dispose: The triple-rinsed container can then be offered for recycling or disposed

of in a sanitary landfill.[2]

Quantitative Data Summary
The provided search results do not contain specific quantitative data such as concentration

limits for disposal or reportable quantities for calcium lactate. These values are typically

determined by local and national regulations. Please consult your institution's Environmental

Health and Safety (EHS) department for specific quantitative disposal limits.

Parameter Value

pH for Drain Disposal 6.0 - 9.5[6]

Water Dilution for Drain At least 20 parts water[7]

Experimental Protocols
The search results did not cite specific experimental protocols related to the disposal of

calcium lactate. The disposal procedures outlined above are based on safety data sheets and
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general laboratory waste management guidelines.

Logical Workflow for Calcium Lactate Disposal
The following diagram illustrates the decision-making process for the proper disposal of

calcium lactate waste in a laboratory setting.
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Start: Calcium Lactate Waste

Is the waste solid or liquid?

Package in a sealed,
labeled container.

Solid

Is drain disposal permitted by
institutional & local regulations?

Liquid

Dispose via licensed chemical
waste contractor or
authorized landfill.

Is the pH between 6.0 and 9.5?

Yes

Collect in a labeled, sealed container.
Manage as non-hazardous liquid waste.

No

Neutralize the solution.

No

Dispose down the drain
with copious amounts of water.

Yes

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of Calcium Lactate waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b3427221?utm_src=pdf-body-img
https://www.benchchem.com/product/b3427221?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3427221?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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